Cas no 1153082-81-5 (3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine
• CAS No: 1153082-81-5
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• MDL: MFCD12192737
• CID: 1074494
• PubChem ID: 43531907
• Update Time: 2025-07-19

3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine
• 3-isopropyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine
• DA-23491
• 5-propan-2-yl-2-pyrimidin-2-ylpyrazol-3-amine
• 5-Isopropyl-2-pyrimidin-2-yl-pyrazol-3-amine
• 1H-Pyrazol-5-amine, 3-(1-methylethyl)-1-(2-pyrimidinyl)-
• 1153082-81-5
• 5-ISOPROPYL-2-(PYRIMIDIN-2-YL)PYRAZOL-3-AMINE
• AMY5534
• MFCD12192737
• CS-0217202
• AKOS009581191
• EN300-70683
• A893894

• MDL： MFCD12192737
• Inchi： 1S/C10H13N5/c1-7(2)8-6-9(11)15(14-8)10-12-4-3-5-13-10/h3-7H,11H2,1-2H3
• InChI Key： ONCWFKYELDBOOO-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)C(=CC(C(C)C)=N1)N

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine (CAS No. 1153082-81-5)

3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine, with the CAS number 1153082-81-5, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, which is known for its diverse biological activities. The presence of both pyrimidine and pyrazole rings in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, given the rising demand for novel therapeutics in these areas.

In recent years, the search for small molecule inhibitors has intensified, driven by the need for targeted therapies in oncology and infectious diseases. 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine fits into this trend due to its modular structure, which allows for easy derivatization. Its amine functional group provides a handle for further chemical modifications, enabling the synthesis of analogs with enhanced potency or selectivity. This adaptability is crucial in addressing challenges like drug resistance, a hot topic in cancer research and antibiotic development.

The compound's synthetic accessibility is another key advantage. With the growing emphasis on green chemistry and sustainable synthesis, researchers are exploring efficient routes to produce 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine with minimal environmental impact. Questions like "How to synthesize pyrazole derivatives sustainably?" or "What are the latest advancements in heterocyclic compound synthesis?" are frequently searched in academic and industrial circles, reflecting the broader interest in this field.

Beyond pharmaceuticals, 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine has potential applications in agrochemicals. The pyrimidine moiety is a common feature in many herbicides and fungicides, making this compound a candidate for crop protection research. As global food security becomes a pressing issue, the demand for innovative pest control solutions is on the rise. This aligns with searches such as "new agrochemical compounds for sustainable farming" or "role of pyrazole in plant disease management."

From a structural perspective, the compound's molecular weight and logP values suggest favorable drug-likeness properties, a critical factor in medicinal chemistry. Its hydrogen bond acceptors and donors further enhance its potential to interact with biological targets, a feature often highlighted in computational chemistry studies. Researchers frequently inquire about "predicting bioactivity of pyrimidine-pyrazole hybrids" or "optimizing ADME properties of small molecules," underscoring the relevance of such compounds in modern drug design.

In conclusion, 3-(Propan-2-yl)-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine (CAS No. 1153082-81-5) represents a versatile scaffold with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing need for innovative solutions in healthcare and agriculture, positions it as a compound of significant interest. As research progresses, it is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.